2-Chloro-5-ethyl-1,3,4-oxadiazole
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Overview
Description
“2-Chloro-5-ethyl-1,3,4-oxadiazole” is a compound that belongs to the class of organic compounds known as oxadiazoles . Oxadiazoles are five-membered heterocyclic compounds containing an oxygen atom and two nitrogen atoms in their ring structure . They are common motifs in drug-like compounds and are regularly employed to replace the ester and amide functions with bioisosteric alternatives .
Synthesis Analysis
The synthesis of oxadiazoles, including “2-Chloro-5-ethyl-1,3,4-oxadiazole”, often involves the use of amidoxime with carbonyl compounds such as carboxylic acids, aldehydes, 2-chloro-2-oxoacetate, and ester . Other routes such as intramolecular cyclization of ester have also been used .
Molecular Structure Analysis
Oxadiazoles, including “2-Chloro-5-ethyl-1,3,4-oxadiazole”, are five-membered heterocyclic scaffolds with an oxygen and two nitrogen atoms. They constitute four regioisomeric structures such as 1,2,3-oxadiazole, 1,2,5-oxadiazole, 1,2,4-oxadiazole, and 1,3,4-oxadiazole . Oxadiazoles possess hydrogen bond acceptor properties owing to electronegativities of nitrogen and oxygen, wherein nitrogen has been stronger hydrogen bond acceptor than oxygen .
Scientific Research Applications
Anti-Infective Agents
2-Chloro-5-ethyl-1,3,4-oxadiazole: derivatives have been explored for their potential as anti-infective agents. These compounds have shown activity against a variety of pathogens, including bacteria, viruses, and protozoa. The oxadiazole ring, a five-membered heterocyclic scaffold with an oxygen and two nitrogen atoms, is a key feature in these molecules, contributing to their bioactivity .
Anticancer Activity
Research has indicated that oxadiazole derivatives can exhibit anticancer properties. The structural framework of oxadiazoles allows for interaction with various biological targets, potentially inhibiting cancer cell growth and proliferation. This makes them promising candidates for the development of new anticancer drugs .
Agricultural Applications
In the agricultural sector, 2-Chloro-5-ethyl-1,3,4-oxadiazole derivatives are being studied for their herbicidal, insecticidal, and fungicidal activities. These compounds could serve as plant protection agents, helping to manage pests and diseases that affect crops .
Antifungal and Antibacterial Properties
The oxadiazole nucleus is known to confer antifungal and antibacterial properties to its derivatives. This makes them valuable in the development of new treatments for fungal and bacterial infections, addressing the growing concern of antimicrobial resistance .
Analgesic and Anti-inflammatory Effects
Some derivatives of oxadiazoles, including those with the 2-Chloro-5-ethyl-1,3,4-oxadiazole moiety, have been found to possess analgesic and anti-inflammatory effects. This opens up possibilities for their use in pain management and treatment of inflammatory conditions .
Antiviral Applications
Oxadiazole derivatives have also been investigated for their antiviral activities. They may interact with viral components or host cell factors to inhibit the replication of viruses, offering a potential route for the development of new antiviral drugs .
Mechanism of Action
Target of Action
Oxadiazoles, the class of compounds to which it belongs, have been reported to exhibit a wide range of biological activities, including anticancer , antidiabetic , antiviral , anti-inflammatory , antibacterial , and antifungal properties. These activities suggest that oxadiazoles likely interact with multiple targets, depending on the specific substituents present in the molecule.
Mode of Action
Oxadiazoles are known to possess hydrogen bond acceptor properties , which could facilitate their interaction with biological targets. The presence of electronegative nitrogen and oxygen atoms in the oxadiazole ring might enable these compounds to form hydrogen bonds with their targets, potentially altering the targets’ function .
Biochemical Pathways
Given the broad spectrum of biological activities associated with oxadiazoles , it is plausible that this compound could interfere with multiple biochemical pathways. For instance, some oxadiazoles have been found to disrupt the growth and pathogenicity of certain bacteria by interfering with pathways associated with bacterial virulence .
Pharmacokinetics
Oxadiazoles have been successfully utilized as part of the pharmacophore in drug design , suggesting that they likely possess favorable ADME properties.
Result of Action
Given the diverse biological activities associated with oxadiazoles , it is likely that this compound could induce a variety of molecular and cellular changes, depending on the specific targets it interacts with.
properties
IUPAC Name |
2-chloro-5-ethyl-1,3,4-oxadiazole |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H5ClN2O/c1-2-3-6-7-4(5)8-3/h2H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VWSJJNAECOUKRS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NN=C(O1)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H5ClN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
132.55 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-5-ethyl-1,3,4-oxadiazole | |
CAS RN |
1368394-17-5 |
Source
|
Record name | 2-chloro-5-ethyl-1,3,4-oxadiazole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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